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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral amine of significant interest in
the pharmaceutical and fine chemical industries. Its specific stereochemistry makes it a
valuable building block for the asymmetric synthesis of complex molecules, particularly in the
development of novel therapeutics. This guide provides a comprehensive overview of the
chemical and physical properties of (1S,2R)-2-methylcyclohexanamine hydrochloride,
detailed methodologies for its synthesis and characterization, and essential safety and handling
protocols. The information presented herein is intended to equip researchers and drug
development professionals with the critical knowledge required for the effective utilization of
this versatile chiral intermediate.

Introduction

(1S,2R)-2-methylcyclohexanamine hydrochloride is the hydrochloride salt of the cis-isomer
of 2-methylcyclohexanamine, with a specific stereochemical configuration at the C1 and C2
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positions of the cyclohexane ring. This defined three-dimensional structure is crucial for its
application in stereoselective synthesis, where it can be used to introduce chirality into a target
molecule, a fundamental requirement for the development of many modern pharmaceuticals.
The hydrochloride salt form enhances the compound's stability and solubility in polar solvents,
facilitating its use in various reaction conditions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (1S,2R)-2-
methylcyclohexanamine hydrochloride is essential for its effective application in research
and development.

Property Value Source
Chemical Formula C7H16CIN

Molecular Weight 149.66 g/mol

CAS Number 79389-39-2

Appearance White to off-white solid

Melting Point No data available

Boiling Point No data available

. . General knowledge for amine
Solubility Soluble in water )
hydrochlorides

Synthesis and Chiral Resolution

The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine typically involves
either asymmetric synthesis or the resolution of a racemic mixture.

Enantioselective Synthesis

One common approach involves the asymmetric reduction of 2-methylcyclohexanone or the
corresponding imine. This can be achieved using chiral catalysts or reagents that favor the
formation of the desired (1S,2R) stereoisomer.
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Chiral Resolution of Racemic 2-Methylcyclohexanamine

An alternative and widely used method is the resolution of a racemic mixture of cis-2-
methylcyclohexanamine. This process separates the (1S,2R) and (1R,2S) enantiomers. A
common technique is diastereomeric salt formation.[1]

Protocol for Chiral Resolution via Diastereomeric Salt Formation:

o Salt Formation: A racemic mixture of cis-2-methylcyclohexanamine is reacted with a chiral
resolving agent, such as a chiral carboxylic acid (e.g., tartaric acid), in a suitable solvent.
This reaction forms a mixture of two diastereomeric salts.[1]

o Fractional Crystallization: Due to their different physical properties, the two diastereomeric
salts will have different solubilities in a given solvent. Through a process of fractional
crystallization, the less soluble diastereomer can be selectively precipitated and isolated.[1]

 Liberation of the Free Amine: The isolated diastereomeric salt is then treated with a base to
neutralize the chiral acid and liberate the enantiomerically pure free amine, (1S,2R)-2-
methylcyclohexanamine.

» Hydrochloride Salt Formation: The purified free amine is then dissolved in a suitable solvent
and treated with hydrochloric acid to precipitate the desired (1S,2R)-2-
methylcyclohexanamine hydrochloride salt.

Caption: Chiral resolution of racemic cis-2-methylcyclohexanamine.

Spectroscopic Characterization

The structural confirmation of (1S,2R)-2-methylcyclohexanamine hydrochloride relies on
various spectroscopic technigues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
cyclohexyl ring protons and the methyl group. The chemical shifts and coupling constants of
the protons at the C1 and C2 positions are particularly important for confirming the cis
relative stereochemistry.
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e 13C NMR: The carbon NMR spectrum will display seven distinct signals corresponding to the
seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the amine N-H bonds (typically
in the range of 3300-3500 cm~1) and the C-H bonds of the alkyl groups.

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight of the free amine (113.20
g/mol ).[2][3] The fragmentation pattern can provide further structural information.

Applications in Drug Development

The primary application of (1S,2R)-2-methylcyclohexanamine hydrochloride is as a chiral
building block in the synthesis of active pharmaceutical ingredients (APIs). Its defined
stereochemistry is transferred to the final drug molecule, which is often critical for its
pharmacological activity and safety profile.
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Caption: Applications in drug development.

Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling (1S,2R)-2-
methylcyclohexanamine hydrochloride.

+ Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

+ Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust. Avoid contact with skin and eyes.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.
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o First Aid:

(¢]

Skin Contact: Immediately wash with plenty of soap and water.

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

Inhalation: Move to fresh air.

[¢]

[e]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

For detailed safety information, always refer to the specific Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

(1S,2R)-2-methylcyclohexanamine hydrochloride is a key chiral intermediate with significant
potential in the synthesis of enantiomerically pure compounds, particularly in the
pharmaceutical industry. Its well-defined stereochemistry and favorable physical properties
make it a valuable tool for researchers and drug development professionals. A thorough
understanding of its properties, synthesis, and handling is crucial for its successful application
in the development of new and innovative medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3029811?utm_src=pdf-custom-synthesis#bc-rfq
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://www.aaronchem.com/sds/2031242-58-5.pdf
https://www.benchchem.com/product/b3029811/docs#an-in-depth-technical-guide-to-1s-2r-2-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b3029811/docs#an-in-depth-technical-guide-to-1s-2r-2-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b3029811/docs#an-in-depth-technical-guide-to-1s-2r-2-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b3029811/docs#an-in-depth-technical-guide-to-1s-2r-2-methylcyclohexanamine-hydrochloride
https://www.benchchem.com/product/b3029811?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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